Cas no 77280-83-2 (Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI))
77280-83-2 structure
Product Name:Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI)
CAS No:77280-83-2
MF:C12H16CuN6O4
MW:371.839242935181
CID:573528
Update Time:2024-01-30
Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI)
- copper histidine
- (2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid,copper
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- Inchi: 1S/2C6H9N3O2.Cu/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
- InChI Key: UUYDYUZBCIHUFZ-MDTVQASCSA-L
- SMILES: [Cu+2].C([O-])(=O)[C@H](CC1N=CNC=1)N.C([O-])(=O)[C@H](CC1N=CNC=1)N
Computed Properties
- Exact Mass: 216.991
- Monoisotopic Mass: 216.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Boiling Point: 458.9°C at 760 mmHg
- Flash Point: 231.3°C
Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
77280-83-2 (Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI)) Related Products
- 351-50-8(D-Histidine)
- 39037-22-4((2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid)
- 71-00-1(L-Histidine)
- 7006-35-1(L-Histidine Base)
- 4998-57-6(DL-Histidine)
- 26062-48-6(L-Histidine,homopolymer)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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